Cas no 1208917-60-5 (3-Fluoro-4-hydroxy-5-nitrobenzonitrile)

3-Fluoro-4-hydroxy-5-nitrobenzonitrile is a versatile organic compound with significant applications in organic synthesis. This compound exhibits unique reactivity due to its functional groups, offering advantages such as enhanced solubility and improved reaction yields. Its nitro group facilitates electrophilic aromatic substitution reactions, while the hydroxyl group enables nucleophilic additions. The presence of the fluoro substituent enhances the compound's stability and solubility in various organic solvents, making it a valuable intermediate in the synthesis of pharmaceuticals and fine chemicals.

3-Fluoro-4-hydroxy-5-nitrobenzonitrile structure

1208917-60-5 structure

Product Name:3-Fluoro-4-hydroxy-5-nitrobenzonitrile

CAS No:1208917-60-5

MF:C₇H₃FN₂O₃

MW:182.108724832535

CID:1033159

PubChem ID:67957789

Update Time:2025-06-20

3-Fluoro-4-hydroxy-5-nitrobenzonitrile Chemical and Physical Properties

Names and Identifiers

- 3-Fluoro-4-hydroxy-5-nitrobenzonitrile
- 3-Fluoro-4-hydroxy-5-nitro-benzonitrile
- DHCNHIHWYZUWQE-UHFFFAOYSA-N
- 1208917-60-5
- SCHEMBL9899661
- DB-348191
- DTXSID20737846
- D96183
- MDL： MFCD15528845
- Inchi： 1S/C7H3FN2O3/c8-5-1-4(3-9)2-6(7(5)11)10(12)13/h1-2,11H
- InChI Key： DHCNHIHWYZUWQE-UHFFFAOYSA-N
- SMILES： FC1=CC(C#N)=CC(=C1O)[N+](=O)[O-]

Computed Properties

Exact Mass: 182.01277012g/mol
Monoisotopic Mass: 182.01277012g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 13
Rotatable Bond Count: 1
Complexity: 256
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.8
Topological Polar Surface Area: 89.8Å²

3-Fluoro-4-hydroxy-5-nitrobenzonitrile Pricemore >>

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Alichem	A019098164-1g	3-Fluoro-4-hydroxy-5-nitrobenzonitrile	1208917-60-5	95%	1g	$628.00	2023-09-04
Ambeed	A257818-1g	3-Fluoro-4-hydroxy-5-nitrobenzonitrile	1208917-60-5	95+%	1g	$647.0	2024-04-25
Crysdot LLC	CD12173560-1g	3-Fluoro-4-hydroxy-5-nitrobenzonitrile	1208917-60-5	95+%	1g	$772	2024-07-23
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1648233-1g	3-Fluoro-4-hydroxy-5-nitrobenzonitrile	1208917-60-5	98%	1g	￥3475.00	2024-08-09
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1648233-5g	3-Fluoro-4-hydroxy-5-nitrobenzonitrile	1208917-60-5	98%	5g	￥8908.00	2024-08-09
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1648233-25g	3-Fluoro-4-hydroxy-5-nitrobenzonitrile	1208917-60-5	98%	25g	￥33819.00	2024-08-09
abcr	AB616240-1g	3-Fluoro-4-hydroxy-5-nitrobenzonitrile; .	1208917-60-5		1g	€429.00	2025-04-22
abcr	AB616240-5g	3-Fluoro-4-hydroxy-5-nitrobenzonitrile; .	1208917-60-5		5g	€985.60	2025-04-22